Cas no 24370-78-3 (6-Hydroxy-1H-indole-3-carboxylic acid)

6-Hydroxy-1H-indole-3-carboxylic acid is a heterocyclic compound featuring both hydroxyl and carboxylic acid functional groups on an indole scaffold. This structure imparts unique reactivity and versatility, making it valuable as a synthetic intermediate in pharmaceutical and agrochemical research. The hydroxyl group at the 6-position enhances its potential for further derivatization, while the carboxylic acid moiety allows for easy conjugation or salt formation. Its indole core is particularly relevant in medicinal chemistry due to its prevalence in bioactive molecules, including serotonin analogs and kinase inhibitors. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in cross-coupling or heterocycle-forming reactions. Its dual functionalization enables precise structural modifications, supporting the development of targeted small-molecule libraries.

6-Hydroxy-1H-indole-3-carboxylic acid structure

24370-78-3 structure

Product Name:6-Hydroxy-1H-indole-3-carboxylic acid

CAS No:24370-78-3

MF:C₉H₇NO₃

MW:177.156782388687

CID:1006538

PubChem ID:19103337

Update Time:2025-07-02

6-Hydroxy-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Hydroxy-1H-indole-3-carboxylic acid
- 1H-INDOLE-3-CARBOXYLIC ACID,6-HYDROXY
- 6-hydroxy-3-carboxyindole
- 6-Hydroxy-indol-3-carbonsaeure
- 6-hydroxy-indole-3-carboxylic acid
- AK103930
- ANW-64343
- CTK8C0212
- KB-45521
- SureCN2908549
- 6-Hydroxy-1H-indole-3-carboxylicacid
- DTXSID20598111
- 24370-78-3
- CS-0309390
- F18264
- DB-350491
- Q50318240
- A877949
- Z1198341555
- 6-hydroxyindole-3-carboxylic acid
- AS-48104
- SCHEMBL2908549
- AKOS006318935
- MFCD11617112
- EN300-180998
- NYORHELBFKLYBG-UHFFFAOYSA-N
- DTXCID40548870
- MDL： MFCD11617112
- Inchi： 1S/C9H7NO3/c11-5-1-2-6-7(9(12)13)4-10-8(6)3-5/h1-4,10-11H,(H,12,13)
- InChI Key： NYORHELBFKLYBG-UHFFFAOYSA-N
- SMILES： OC1C=CC2C(C(=O)O)=CNC=2C=1

Computed Properties

Exact Mass: 177.04261
Monoisotopic Mass: 177.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 73.3Å²

Experimental Properties

PSA: 73.32

6-Hydroxy-1H-indole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H955488-2.5mg	6-Hydroxy-1H-indole-3-carboxylic acid	24370-78-3		2.5mg	$ 75.00	2023-09-07
TRC	H955488-5mg	6-Hydroxy-1H-indole-3-carboxylic acid	24370-78-3		5mg	$ 110.00	2023-09-07
TRC	H955488-25mg	6-Hydroxy-1H-indole-3-carboxylic acid	24370-78-3		25mg	$ 385.00	2023-09-07
Chemenu	CM146913-1g	6-Hydroxy-1H-indole-3-carboxylic acid	24370-78-3	95%	1g	$729	2021-08-05
Chemenu	CM146913-1g	6-Hydroxy-1H-indole-3-carboxylic acid	24370-78-3	95%	1g	$***	2023-03-31
Alichem	A199007340-1g	6-Hydroxy-1H-indole-3-carboxylic acid	24370-78-3	95%	1g	$684.52	2023-09-02
Enamine	EN300-180998-0.05g	6-hydroxy-1H-indole-3-carboxylic acid	24370-78-3	95%	0.05g	$508.0	2023-09-19
Enamine	EN300-180998-0.1g	6-hydroxy-1H-indole-3-carboxylic acid	24370-78-3	95%	0.1g	$663.0	2023-09-19
Enamine	EN300-180998-0.25g	6-hydroxy-1H-indole-3-carboxylic acid	24370-78-3	95%	0.25g	$948.0	2023-09-19
Enamine	EN300-180998-0.5g	6-hydroxy-1H-indole-3-carboxylic acid	24370-78-3	95%	0.5g	$1494.0	2023-09-19

6-Hydroxy-1H-indole-3-carboxylic acid Related Literature

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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

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